Cas no 167630-15-1 (3-Hydroxy-5-(methoxycarbonyl)benzoic acid)

• Product Name: 3-Hydroxy-5-(methoxycarbonyl)benzoic acid
• CAS No: 167630-15-1
• MF: C₉H₈O₅
• MW: 196.156823158264
• MDL: MFCD20645874
• CID: 1034946
• PubChem ID: 15458631
• Update Time: 2025-06-07

3-Hydroxy-5-(methoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-(methoxycarbonyl)benzoic acid
• 3-(methoxycarbonyl)-5-hydroxybenzoic acid
• 3-hydroxy-5-methoxycarbonylbenzoic acid
• 5-hydroxyisophthalic acid monomethyl ester
• 5-hydroxy-isopththalic acid monomethyl ester
• AB76509
• AGN-PC-00PB6M
• AK130800
• KB-236305
• SureCN1174380
• 5-Hydroxy-isophthalic acid methylester
• 1,3-Benzenedicarboxylic acid, 5-hydroxy-, 1-methyl ester
• MFCD20645874
• SY153613
• GWUUUIMPMKEIAZ-UHFFFAOYSA-N
• 3-Hydroxy-5-(methoxycarbonyl)benzoicacid
• DA-24884
• E87377
• EN300-142477
• SCHEMBL1174380
• DTXSID30572962
• 167630-15-1

• MDL： MFCD20645874
• Inchi： 1S/C9H8O5/c1-14-9(13)6-2-5(8(11)12)3-7(10)4-6/h2-4,10H,1H3,(H,11,12)
• InChI Key： GWUUUIMPMKEIAZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=C(C(=O)O)C=1)O)=O

Computed Properties

• Exact Mass: 195.02931
• Monoisotopic Mass: 196.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 86.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 3-Hydroxy-5-(methoxycarbonyl)benzoic acid

Introduction to 3-Hydroxy-5-(methoxycarbonyl)benzoic acid (CAS No. 167630-15-1)

3-Hydroxy-5-(methoxycarbonyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 167630-15-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its hydroxyl and ester functional groups, has garnered attention due to its versatile applications in synthetic chemistry and potential biological activities. The structural features of 3-Hydroxy-5-(methoxycarbonyl)benzoic acid make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The compound belongs to the class of benzoic acid derivatives, which are widely studied for their pharmacological properties. The presence of both a hydroxyl group at the 3-position and a methoxycarbonyl (ester) group at the 5-position imparts unique reactivity and functionality, enabling its use in various chemical transformations. These transformations are crucial for constructing more intricate molecular architectures, which are often required in drug discovery and development.

In recent years, there has been a growing interest in 3-Hydroxy-5-(methoxycarbonyl)benzoic acid due to its potential role in medicinal chemistry. Researchers have explored its derivatives as candidates for treating various diseases, including inflammatory disorders and cancer. The hydroxyl group can participate in hydrogen bonding interactions, while the ester moiety can be hydrolyzed to reveal a carboxylic acid group, providing multiple avenues for further chemical manipulation.

One of the most compelling aspects of 3-Hydroxy-5-(methoxycarbonyl)benzoic acid is its utility as a building block in the synthesis of more complex bioactive molecules. For instance, it has been utilized in the preparation of flavonoid-like scaffolds, which are known for their antioxidant and anti-inflammatory properties. The ability to modify both functional groups allows chemists to fine-tune the electronic and steric properties of the molecule, optimizing its biological activity.

Recent studies have highlighted the importance of 3-Hydroxy-5-(methoxycarbonyl)benzoic acid in the development of novel antimicrobial agents. The structural motif is found to be effective against a range of bacterial and fungal pathogens, making it a promising candidate for further investigation. Additionally, its role in modulating enzyme activity has been explored, with particular interest in enzymes involved in metabolic pathways relevant to human health.

The synthesis of 3-Hydroxy-5-(methoxycarbonyl)benzoic acid typically involves multi-step organic reactions, starting from commercially available aromatic precursors. The process often includes functional group interconversions such as esterification and hydroxylations, which require careful optimization to achieve high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound with greater efficiency and scalability, facilitating its use in both academic research and industrial applications.

In conclusion, 3-Hydroxy-5-(methoxycarbonyl)benzoic acid (CAS No. 167630-15-1) is a versatile and valuable compound with significant potential in pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for medicinal chemists. As research continues to uncover new applications for this molecule, its importance is likely to grow further, contributing to advancements in drug discovery and therapeutic development.